Cas no 82484-65-9 (2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid)

• Product Name: 2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
• CAS No: 82484-65-9
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• CID: 987848
• PubChem ID: 4915230
• Update Time: 2025-04-20

2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
• 2-(3-carboxyphenyl)-3H-benzimidazole-5-carboxylic acid
• 2-(2,4-DIMETHOXYPHENYL)ANILINE
• 2-(3-CARBOXYPHENYL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
• 82484-65-9
• 2-(3-Carboxyphenyl)-1H-benzimidazole-6-carboxylic acid
• DTXSID10406796

• Inchi： 1S/C15H10N2O4/c18-14(19)9-3-1-2-8(6-9)13-16-11-5-4-10(15(20)21)7-12(11)17-13/h1-7H,(H,16,17)(H,18,19)(H,20,21)
• InChI Key： OUBJIJBUJNMZDP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NC(C1C=CC=C(C(=O)O)C=1)=N2)=O

Computed Properties

• Exact Mass: 282.06400
• Monoisotopic Mass: 282.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.28000
• LogP: 2.62630